1-Octylcyclohexanecarboxylic acid

• Molecular Formula: C15H28O2
• Molecular Weight: 240.38 g/mol
• IUPAC Name: 1-octylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H28O2/c1-2-3-4-5-6-8-11-15(14(16)17)12-9-7-10-13-15/h2-13H2,1H3,(H,16,17)
• InChI Key: DTQQNIGLMGVUCL-UHFFFAOYSA-N
• SMILES: CCCCCCCCC1(CCCCC1)C(=O)O

Description

1-Octylcyclohexanecarboxylic acid is a cyclohexane derivative functionalized with an octyl chain and a carboxylic acid group. Its structure combines hydrophobic alkyl chain properties with the reactivity of carboxylic acids, making it relevant in applications such as surfactants, lubricant additives, or organic synthesis intermediates.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence includes safety data for two carboxylic acid derivatives, though neither directly relates to 1-octylcyclohexanecarboxylic acid. Below is an analysis of structural analogs and their properties based on the available

2.1. 1-Methyl-5-oxopyrrolidine-3-carboxylic acid ()

• Structure : A pyrrolidone ring with a methyl group and carboxylic acid substituent.
• Key Differences: Unlike this compound, this compound lacks an alkyl chain, reducing its hydrophobicity.

2.2. 1-(Carboxymethyl)cyclohexanecarboxylic Acid ()

• Structure : Cyclohexane backbone with two carboxylic acid groups.
• Key Differences: The absence of an octyl chain reduces its lipophilicity compared to this compound.
• Limited toxicological data; carcinogenicity and sensitization are noted as "classified based on available data" without specifics .

General Comparative Analysis

While the evidence lacks direct information on this compound, the following theoretical comparisons can be inferred from structural analogs:

Property	This compound	1-Methyl-5-oxopyrrolidine-3-carboxylic Acid	1-(Carboxymethyl)cyclohexanecarboxylic Acid
Hydrophobicity	High (octyl chain)	Moderate (cyclic amide)	Low (dual carboxylic acids)
Acidity	Moderate (single -COOH)	Moderate (single -COOH)	High (dual -COOH)
Thermal Stability	Likely stable (aliphatic chain)	Unknown	Stable (as per SDS)
Applications	Surfactants, lubricants	Pharmaceuticals, polymers	Chelators, organic synthesis

Limitations of Available Evidence

• The provided SDS documents focus on safety rather than comparative physicochemical or functional data.
• No toxicity, solubility, or synthetic routes for this compound are included in the evidence.
• Structural analogs in the evidence (e.g., 1-(carboxymethyl)cyclohexanecarboxylic acid) lack detailed reactivity profiles, making direct comparisons speculative.

Recommendations for Further Research

To authoritatively compare this compound with analogs, additional data is required, such as:

• Experimental measurements of pKa, logP, and thermal stability.
• Toxicity studies (e.g., LD50, ecotoxicity).
• Application-specific performance in industrial or synthetic contexts.

Consult primary literature or specialized databases (e.g., Reaxys, SciFinder) for robust data.